Lithium chloride
Lithium chloride
Lithium chloride appears as colorless crystals or powder. Low toxicity.
Lithium chloride is a metal chloride salt with a Li(+) counterion. It has a role as an antimanic drug and a geroprotector. It is an inorganic chloride and a lithium salt.
A salt of lithium that has been used experimentally as an immunomodulator.
See also: Lithium Cation (has active moiety) ... View More ...
Lithium chloride is a metal chloride salt with a Li(+) counterion. It has a role as an antimanic drug and a geroprotector. It is an inorganic chloride and a lithium salt.
A salt of lithium that has been used experimentally as an immunomodulator.
See also: Lithium Cation (has active moiety) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7447-41-8
VCID:
VC20860532
InChI:
InChI=1S/ClH.Li/h1H;/q;+1/p-1
SMILES:
[Li+].[Cl-]
Molecular Formula:
ClLi
LiCl
LiCl
Molecular Weight:
42.4 g/mol
Lithium chloride
CAS No.: 7447-41-8
Cat. No.: VC20860532
Molecular Formula: ClLi
LiCl
Molecular Weight: 42.4 g/mol
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Specification
| Description | Lithium chloride appears as colorless crystals or powder. Low toxicity. Lithium chloride is a metal chloride salt with a Li(+) counterion. It has a role as an antimanic drug and a geroprotector. It is an inorganic chloride and a lithium salt. A salt of lithium that has been used experimentally as an immunomodulator. See also: Lithium Cation (has active moiety) ... View More ... |
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| CAS No. | 7447-41-8 |
| Molecular Formula | ClLi LiCl |
| Molecular Weight | 42.4 g/mol |
| IUPAC Name | lithium;chloride |
| Standard InChI | InChI=1S/ClH.Li/h1H;/q;+1/p-1 |
| Standard InChI Key | KWGKDLIKAYFUFQ-UHFFFAOYSA-M |
| Isomeric SMILES | [Li+].[Cl-] |
| SMILES | [Li+].[Cl-] |
| Canonical SMILES | [Li+].[Cl-] |
| Boiling Point | 2417 to 2480 °F at 760 mmHg (NTP, 1992) 1383 °C 1360 °C |
| Colorform | Deliquescent, cubic crystals, granules or crystalline powder White cubic crystals or powder; hygroscopic |
| Melting Point | 1121 °F (NTP, 1992) 610 °C 613 °C |
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